Cas no 8057-53-2 ((Z)-3-(Oleoyloxy)-2-(palmitoyloxy)propyl (2-(trimethylammonio)ethyl) phosphate.)

• Product Name: (Z)-3-(Oleoyloxy)-2-(palmitoyloxy)propyl (2-(trimethylammonio)ethyl) phosphate.
• CAS No: 8057-53-2
• MF: C₄₂H₈₂NO₈P
• MW: 760.076155185699
• CID: 844233
• Update Time: 2023-08-02

(Z)-3-(Oleoyloxy)-2-(palmitoyloxy)propyl (2-(trimethylammonio)ethyl) phosphate. Chemical and Physical Properties

Names and Identifiers

• Acti-flow 68-sb
• EMULTHIN M-35
• Phosphatidyl choline (from Soybean)
• Phosphatidyl choline (from egg yolk)
• (Z)-3-(oleoyloxy)-2-(palmitoyloxy)propyl (2-(trimethylammonio)ethyl) phosphate.
• 1-Oleoyl-2-palmitoyl lecithin
• 1-Oleoyl-2-palmitoylphosphatidylcholine
• DB05456
• [2-hexadecanoyloxy-3-[(Z)-octadec-9-enoyl]oxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
• Q27095679
• egg yolk lecithin
• (Z)-3-(Oleoyloxy)-2-(palmitoyloxy)propyl (2-(trimethylammonio)ethyl) phosphate.

• Inchi： 1S/C42H82NO8P/c1-6-8-10-12-14-16-18-20-21-23-24-26-28-30-32-34-41(44)48-38-40(39-50-52(46,47)49-37-36-43(3,4)5)51-42(45)35-33-31-29-27-25-22-19-17-15-13-11-9-7-2/h20-21,40H,6-19,22-39H2,1-5H3/b21-20-
• InChI Key： RRVPPYNAZJRZFR-MRCUWXFGSA-N
• SMILES： P(=O)([O-])(OCC(COC(CCCCCCC/C=C\CCCCCCCC)=O)OC(CCCCCCCCCCCCCCC)=O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 759.57780557 g/mol
• Monoisotopic Mass: 759.57780557 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 52
• Rotatable Bond Count: 41
• Complexity: 899
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 760.1
• XLogP3: 13.6
• Topological Polar Surface Area: 111